Cas no 69991-36-2 (1H-1,2,3-Diazaphosphole, 1,5-dimethyl-)

• Product Name: 1H-1,2,3-Diazaphosphole, 1,5-dimethyl-
• CAS No: 69991-36-2
• MF: C₄H₇N₂P
• MW: 114.085541009903
• CID: 1740548
• PubChem ID: 12486552
• Update Time: 2025-04-21

1H-1,2,3-Diazaphosphole, 1,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Diazaphosphole, 1,5-dimethyl-
• 1,5-dimethyldiazaphosphole
• DTXSID80500053
• 69991-36-2
• 1,5-Dimethyl-1H-1,2,3-diazaphosphole
• 1,5-Dimethyl-1H-[1,2,3]diazaphosphole

• Inchi： 1S/C4H7N2P/c1-4-3-7-5-6(4)2/h3H,1-2H3
• InChI Key： JLIQPZGAFMFSJH-UHFFFAOYSA-N
• SMILES： P1C=C(C)N(C)N=1

Computed Properties

• Exact Mass: 114.03481
• Monoisotopic Mass: 114.034685229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82
• LogP: 1.21140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles